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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for 2-
Methylhexanamide is not readily available. Therefore, the information presented herein is a
compilation of data from publicly available sources for 2-Methylhexanamide and structurally
similar aliphatic amides. All personnel handling this chemical should exercise caution and
adhere to established laboratory safety protocols.

Chemical and Physical Properties

2-Methylhexanamide is a simple branched-chain aliphatic amide. Its physical and chemical
properties, as computed by PubChem, are summarized below.
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Property Value Source
Molecular Formula C7H1sNO [1]
Molecular Weight 129.20 g/mol [1]
IUPAC Name 2-methylhexanamide [1]
CAS Number 20923-63-1 [1]
Computed XLogP3 1.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p ! ]
Rotatable Bond Count 4 [1]
Exact Mass 129.115364102 g/mol [1]
Monoisotopic Mass 129.115364102 g/mol [1]
Topological Polar Surface Area  43.1 A2 [1]
Heavy Atom Count 9 [1]

Hazard Identification and GHS Classification

A definitive Globally Harmonized System (GHS) classification for 2-Methylhexanamide is not
available. However, based on the general hazards associated with aliphatic amides, the
following classifications should be considered as a precautionary measure.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 5 May be harmful if swallowed

May be harmful in contact with

Acute Toxicity, Dermal Category 5 )
skin
Acute Toxicity, Inhalation Category 5 May be harmful if inhaled
) ) o - Based on general information
Skin Corrosion/Irritation Not Classified

for aliphatic amides

Based on general information

Serious Eye Damage/Irritation Not Classified ) ) )
for aliphatic amides

Signal Word: WARNING|[2]

Precautionary Statements:[2]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
¢ P330: Rinse mouth.

o P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Toxicological Information

Specific toxicological data for 2-Methylhexanamide is not available. The following information
is based on general knowledge of aliphatic amides and should be used as a guideline for safe

handling.
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Endpoint Result Species Route Source
Acute Toxicity No data available - - -
Skin Expected to be
Corrosion/Irritatio  non-irritating to - Dermal [2]
n mildly irritating

) Expected to be
Serious Eye o

non-irritating to - Ocular [2]

Damage/Irritation

mildly irritating

Respiratory or

No data available

. to suggest
Skln oy . - - -
L sensitization
Sensitization _
potential
Germ Cell

Mutagenicity

No data available

Carcinogenicity

Not classified as

a carcinogen

Reproductive

Toxicity

No data available

Specific Target
Organ Toxicity
(Single
Exposure)

No data available

Specific Target
Organ Toxicity
(Repeated

Exposure)

No data available

Aspiration

Hazard

No data available

Experimental Protocols
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As no specific experimental safety studies for 2-Methylhexanamide were found, this section
outlines a general protocol for the safe handling of a fine chemical powder in a laboratory
setting.

Protocol: General Safe Handling of a Fine Chemical Powder

» Risk Assessment: Before handling, conduct a thorough risk assessment. Review all available
safety information, including this guide and any information from the supplier. Consider the
guantity of substance to be handled and the nature of the procedure.

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical safety goggles.

o

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves
for any signs of degradation before use.

o

Body Protection: Wear a laboratory coat. For larger quantities or procedures with a higher
risk of spillage, consider a chemical-resistant apron.

o

Respiratory Protection: Handle in a well-ventilated area. If dust is likely to be generated,
use a fume hood or a certified respirator.

e Handling:

[¢]

Avoid generating dust. Use techniques such as gentle scooping or weighing on a tared
container within a fume hood.

[¢]

Avoid contact with skin and eyes.

[¢]

Do not inhale dust or vapors.

[e]

Wash hands thoroughly after handling.

(¢]

Do not eat, drink, or smoke in the handling area.

o Storage:
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o Store in a tightly closed, properly labeled container.

o Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.[3]

» Disposal:

o Dispose of waste in accordance with all applicable local, state, and federal regulations. Do

not dispose of down the drain.

Visualizations

The following diagrams illustrate key safety and handling workflows relevant to working with 2-

Methylhexanamide.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Caption: Chemical Spill Response Workflow.
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Caption: First Aid Decision Logic for Chemical Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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